3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol

• IUPAC Name: 3-[3-[(3-fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol
• InChI: InChI=1S/C13H13FN2O3/c14-9-2-1-3-11(6-9)18-7-12-15-13(19-16-12)8-4-10(17)5-8/h1-3,6,8,10,17H,4-5,7H2
• InChI Key: BIOJRHBXFIEEDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1O)C2=NC(=NO2)COC3=CC(=CC=C3)F
• Molecular Formula: C13H13FN2O3
• Molecular Weight: 264.25 g/mol

Description

3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound possesses unique chemical properties that make it an attractive candidate for further research and development.

Mechanism of Action

The mechanism of action of 3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol is not fully understood, but it is believed to act by modulating the activity of specific enzymes and receptors in the body. This compound has been shown to interact with various proteins, including kinases and G protein-coupled receptors, which play critical roles in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, depending on the specific application. In medicinal chemistry, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In biochemistry, it has been used to study the activity of specific enzymes and proteins. In pharmacology, it has been shown to modulate the activity of neurotransmitter receptors, which can affect cognitive function and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol is its versatility in various scientific fields. This compound can be used in medicinal chemistry, biochemistry, and pharmacology, making it an attractive candidate for further research and development. However, one of the limitations of this compound is its complex synthesis process, which requires specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of 3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol. In medicinal chemistry, this compound could be further studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, it could be used to study the activity of specific enzymes and proteins. In pharmacology, it could be further studied for its potential as a modulator of neurotransmitter receptors. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the intermediate compound, 3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-amine, which is then reacted with cyclobutanone in the presence of a catalyst to yield the final product.

Scientific Research Applications

3-[3-[(3-Fluorophenoxy)methyl]-1,2,4-oxadiazol-5-yl]cyclobutan-1-ol has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, it has been used as a tool for studying protein-protein interactions and enzyme activity. In pharmacology, it has been studied for its potential use as a modulator of neurotransmitter receptors.